Cas no 2228524-79-4 (methyl 2-hydroxy-3-(quinolin-6-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(quinolin-6-yl)propanoate
• CAS No: 2228524-79-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6128725
• PubChem ID: 165971880
• Update Time: 2025-10-21

methyl 2-hydroxy-3-(quinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(quinolin-6-yl)propanoate
• 2228524-79-4
• SY339308
• EN300-1750238
• Methyl 2-Hydroxy-3-(6-quinolyl)propanoate

• Inchi： 1S/C13H13NO3/c1-17-13(16)12(15)8-9-4-5-11-10(7-9)3-2-6-14-11/h2-7,12,15H,8H2,1H3
• InChI Key： LCJJPTABGXYWBS-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-hydroxy-3-(quinolin-6-yl)propanoate

Introduction to Methyl 2-Hydroxy-3-(quinolin-6-yl)propanoate (CAS No: 2228524-79-4)

Methyl 2-hydroxy-3-(quinolin-6-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2228524-79-4, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a hydroxyl group and a quinoline moiety, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The structural uniqueness of this molecule makes it a valuable candidate for further investigation, particularly in the context of drug discovery and molecular interactions.

The molecular structure of methyl 2-hydroxy-3-(quinolin-6-yl)propanoate consists of a propanoate ester linked to a hydroxyl-substituted carbon, which is further connected to a quinoline ring system. The presence of the quinoline ring is particularly noteworthy, as quinoline derivatives are well-documented for their biological activities. Quinoline-based compounds have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The integration of this heterocyclic system with a hydroxylated aliphatic side chain in methyl 2-hydroxy-3-(quinolin-6-yl)propanoate suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced biological activity and improved pharmacokinetic profiles. Methyl 2-hydroxy-3-(quinolin-6-yl)propanoate represents a promising candidate in this regard. Its unique structural features, combining both hydrophilic and lipophilic regions, make it an attractive scaffold for designing molecules that can interact effectively with biological membranes and intracellular targets. This balance between polar and nonpolar regions is crucial for achieving optimal drug-like properties such as solubility, permeability, and metabolic stability.

One of the most compelling aspects of methyl 2-hydroxy-3-(quinolin-6-yl)propanoate is its potential role in the development of targeted therapies. The quinoline moiety is known to exhibit binding affinity towards various enzymes and receptors involved in critical biological pathways. For instance, certain quinoline derivatives have been shown to inhibit kinases and other enzymes implicated in cancer progression. By incorporating this moiety into the molecular framework of methyl 2-hydroxy-3-(quinolin-6-yl)propanoate, researchers aim to develop compounds that can selectively target specific disease-related pathways while minimizing off-target effects.

The hydroxyl group in methyl 2-hydroxy-3-(quinolin-6-yl)propanoate also contributes to its versatility as a chemical scaffold. Hydroxyl-functionalized compounds often exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing chemists to modify the molecule's properties to suit specific therapeutic needs. This flexibility makes methyl 2-hydroxy-3-(quinolin-6-yl)propanoate a valuable building block for synthetic chemistry and drug design.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of methyl 2-hydroxy-3-(quinolin-6-yl)propanoate's potential applications. These tools enable researchers to predict the compound's interactions with biological targets with high accuracy, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify lead compounds that exhibit promising activity against various diseases, including cancer, infectious diseases, and inflammatory disorders.

The synthesis of methyl 2-hydroxy-3-(quinolin-6-yl)propanoate presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct the desired framework with high precision. These advances in synthetic chemistry not only enhance the accessibility of methyl 2-hydroxy-3-(quinolin-6-y l)propanoate but also pave the way for the development of other structurally related compounds with tailored biological activities.

In conclusion, methyl 2-hydroxy-3-(quinolin -6 -yl)propanoate (CAS No: 2228524 -79 -4) is a compound with immense potential in pharmaceutical research and development. Its unique structural features, combining a hydroxyl group with a quinoline moiety, make it an attractive candidate for designing novel therapeutics targeting various diseases. The ongoing research in this area promises to yield significant advancements in drug discovery and molecular medicine, ultimately benefiting patients worldwide.